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Compound of Interest

(4-(1-Hydroxyethyl)phenyl)boronic
Compound Name: d
aci

Cat. No.: B151596

Essential Safety and Handling Guide for (4-(1-
Hydroxyethyl)phenyl)boronic acid

Disclaimer: A specific Safety Data Sheet (SDS) for (4-(1-Hydroxyethyl)phenyl)boronic acid
was not publicly available at the time of this writing. The following guidance is based on the
safety data of closely related compounds, such as phenylboronic acid and other substituted
phenylboronic acids. Researchers, scientists, and drug development professionals should
always consult the specific SDS provided by the supplier and conduct a thorough risk
assessment before handling this chemical.

This guide provides immediate, essential safety and logistical information for the handling and
disposal of (4-(1-Hydroxyethyl)phenyl)boronic acid to ensure the safety of laboratory
personnel.

Immediate Safety and Hazard Information

(4-(1-Hydroxyethyl)phenyl)boronic acid is an organoboron compound.[1] While specific
hazard data is limited, boronic acids as a class are known to cause skin, eye, and respiratory
tract irritation.[2][3] Ingestion of similar compounds may be harmful.[4][5][6] It is prudent to
handle this compound with the care required for hazardous chemicals.

Key Physical and Chemical Properties
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Property Value Source
CAS Number 518336-20-4 [1]07118]
Molecular Formula CsH11BOs3 [1]
Molecular Weight 165.98 g/mol [1]
Appearance White to off-white solid [1]

Personal Protective Equipment (PPE)

A comprehensive suite of personal protective equipment is mandatory to prevent exposure.

PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles or a

face shield.

Protects eyes from dust
particles and potential

splashes.[3]

Hand Protection

Chemically resistant gloves

(e.g., nitrile).

Prevents skin contact. Gloves
should be inspected before
use and changed immediately

if contaminated.

Body Protection

A laboratory coat, fully
buttoned, along with long

pants and closed-toe shoes.

Protects skin from accidental

spills and contact.

Respiratory Protection

A NIOSH/MSHA approved
respirator (e.g., N95 dust
mask) is recommended when
handling the solid compound,
especially if dust may be

generated.

Minimizes the risk of

respiratory tract irritation.

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational protocol is crucial for safe handling.
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e Preparation:

o Ensure that a safety shower and eyewash station are readily accessible before beginning
work.[3]

o All work should be conducted in a well-ventilated area, preferably within a certified
chemical fume hood.[9]

o The work area should be clean and free of clutter.
e Donning PPE:

o Put on all required personal protective equipment as outlined in the table above before
handling the chemical.

e Handling:

o Keep the container of (4-(1-Hydroxyethyl)phenyl)boronic acid tightly closed when not in
use.

o Avoid generating dust when transferring the solid. Use appropriate tools, such as a
spatula, for transfers.

o If making a solution, add the solid to the solvent slowly.

o Wash hands thoroughly with soap and water after handling, even if gloves were worn.
e Post-Handling:

o Clean the work area to remove any residual chemical.

o Properly remove and dispose of contaminated PPE as hazardous waste.
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Caption: Workflow for handling (4-(1-Hydroxyethyl)phenyl)boronic acid.
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Disposal Plan

All waste generated from the use of (4-(1-Hydroxyethyl)phenyl)boronic acid, including
contaminated PPE and empty containers, must be considered hazardous waste.

* Waste Segregation:

o Do not mix (4-(1-Hydroxyethyl)phenyl)boronic acid waste with other chemical waste
streams unless explicitly permitted by your institution's Environmental Health and Safety
(EHS) department.

o Collect solid and liquid waste in separate, designated containers.
» Containerization:

o Use chemically compatible containers with secure lids. High-density polyethylene (HDPE)
or glass containers are generally suitable.

o Label the waste container clearly with "Hazardous Waste" and the full chemical name: "(4-
(1-Hydroxyethyl)phenyl)boronic acid".

» Storage:

o Store the sealed waste container in a designated satellite accumulation area (SAA) away
from incompatible materials.

» Disposal:

o Arrange for waste pickup through your institution's EHS department or a licensed
hazardous waste disposal contractor.

o Never dispose of this chemical down the drain.
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Caption: Disposal plan for (4-(1-Hydroxyethyl)phenyl)boronic acid waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling (4-(1-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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